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Compound of Interest

Compound Name: Arugosin H

Cat. No.: B1246923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Arugosin H, a prenylated

polyketide with potential biological activities. The document focuses on the fungal strains

known to produce this compound, methodologies for its isolation and characterization, and the

current understanding of its biosynthetic pathway.

Arugosin H Producing Fungal Strains
Arugosin H is a secondary metabolite produced by specific fungal strains. The primary

identified producer is a marine-derived fungus. A summary of known arugosin-producing fungi

is provided in Table 1.

Table 1: Fungal Strains Reported to Produce Arugosins
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Fungal Strain Arugosin(s) Produced Source / Habitat

Emericella nidulans var.

acristata
G, H, A, B

Endophyte from a

Mediterranean green alga

Aspergillus rugulosus A, B, C Not specified

Aspergillus variecolor A, B, D Not specified

Aspergillus silvaticus A, B, E Not specified

Ascodesmis sphaerospora F Coprophilous (dung-inhabiting)

Xylariaceae sp. O, P, Q
Endophyte from Lansium

domesticum

Note: While several fungi produce various arugosins, Emericella nidulans var. acristata is the

specifically cited source of Arugosin H.

Experimental Protocols
Detailed experimental protocols are crucial for the successful isolation and study of Arugosin
H. The following sections outline the key methodologies cited in the literature.

Isolation and Cultivation of Emericella nidulans var.
acristata
The producing strain, Emericella nidulans var. acristata, was originally isolated from a marine

green alga. The general workflow for such an isolation and cultivation process is depicted in

Figure 1.
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Caption: Workflow for isolation and cultivation of the Arugosin H-producing fungus.

Isolation Medium Composition:

Agar: 15 g/L

Artificial Seawater

Benzyl penicillin: 250 mg/L
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Streptomycin sulfate: 250 mg/L

Sporulation Medium Composition:

Agar: 15 g/L

Biomalt extract: 20 g/L

Artificial Seawater

Extraction and Purification of Arugosin H
The extraction and purification of Arugosin H from fungal cultures is a multi-step process

involving solvent extraction and chromatography. A generalized workflow is presented in Figure

2.
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Caption: General workflow for the extraction and purification of Arugosin H.

The crude extract from the fungal culture is typically subjected to column chromatography,

often using Sephadex LH-20, followed by preparative High-Performance Liquid

Chromatography (HPLC) to yield the pure compound.

Biosynthetic Pathway of Arugosin H
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The biosynthesis of arugosins is believed to be of polyketide origin. It has been proposed that

Arugosin H is derived from chrysophanol anthrone.[1] The proposed pathway involves several

key transformations, as illustrated in Figure 3.

Proposed Biosynthesis of Arugosin H

Chrysophanol Anthrone Oxidative Cleavage Aldehyde Intermediate C-Prenylation & Hydroxylation Arugosin H

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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